N-[4-(benzoylamino)-2,5-diethoxyphenyl]-4-biphenylcarboxamide

• IUPAC Name: N-(4-benzamido-2,5-diethoxyphenyl)-4-phenylbenzamide
• InChI: InChI=1S/C30H28N2O4/c1-3-35-27-20-26(28(36-4-2)19-25(27)31-29(33)23-13-9-6-10-14-23)32-30(34)24-17-15-22(16-18-24)21-11-7-5-8-12-21/h5-20H,3-4H2,1-2H3,(H,31,33)(H,32,34)
• InChI Key: QKWDGRYVVGEOFK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1NC(=O)C2=CC=CC=C2)OCC)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C30H28N2O4
• Molecular Weight: 480.6 g/mol

Description

N-[4-(benzoylamino)-2,5-diethoxyphenyl]-4-biphenylcarboxamide, also known as BIBX1382, is a small molecule inhibitor that selectively targets the epidermal growth factor receptor (EGFR) tyrosine kinase. EGFR is a transmembrane receptor that plays a crucial role in the regulation of cell growth, differentiation, and survival. Overexpression or mutation of EGFR has been linked to the development and progression of various types of cancer, making it an attractive target for cancer therapy.

Mechanism of Action

N-[4-(benzoylamino)-2,5-diethoxyphenyl]-4-biphenylcarboxamide binds to the ATP-binding site of the EGFR tyrosine kinase domain, preventing the phosphorylation and activation of downstream signaling pathways that promote cell growth and survival. This leads to the inhibition of cell proliferation and induction of apoptosis in cancer cells that are dependent on EGFR signaling for their survival.
Biochemical and Physiological Effects:
N-[4-(benzoylamino)-2,5-diethoxyphenyl]-4-biphenylcarboxamide has been shown to have potent anti-cancer activity in various types of cancer cells, including non-small cell lung cancer, breast cancer, and head and neck cancer. In addition, N-[4-(benzoylamino)-2,5-diethoxyphenyl]-4-biphenylcarboxamide has been shown to inhibit angiogenesis, the process by which new blood vessels are formed to supply nutrients and oxygen to tumors. This further enhances its anti-cancer activity by depriving tumors of the resources they need to grow and metastasize.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[4-(benzoylamino)-2,5-diethoxyphenyl]-4-biphenylcarboxamide is its high selectivity for EGFR, which reduces the risk of off-target effects and toxicity. N-[4-(benzoylamino)-2,5-diethoxyphenyl]-4-biphenylcarboxamide has also been shown to have good pharmacokinetic properties, including high oral bioavailability and a long half-life, which make it suitable for oral administration and prolonged exposure in vivo. However, one of the limitations of N-[4-(benzoylamino)-2,5-diethoxyphenyl]-4-biphenylcarboxamide is its poor solubility in water, which can make it difficult to formulate for in vivo studies.

Future Directions

There are several future directions for the research and development of N-[4-(benzoylamino)-2,5-diethoxyphenyl]-4-biphenylcarboxamide. One area of interest is the identification of biomarkers that can predict the response of cancer cells to N-[4-(benzoylamino)-2,5-diethoxyphenyl]-4-biphenylcarboxamide. This could help to identify patients who are most likely to benefit from treatment and improve the efficacy of N-[4-(benzoylamino)-2,5-diethoxyphenyl]-4-biphenylcarboxamide in the clinic. Another area of interest is the development of combination therapies that can enhance the anti-cancer activity of N-[4-(benzoylamino)-2,5-diethoxyphenyl]-4-biphenylcarboxamide and overcome resistance to EGFR inhibition. Finally, the development of novel formulations or prodrugs of N-[4-(benzoylamino)-2,5-diethoxyphenyl]-4-biphenylcarboxamide that improve its solubility and bioavailability could further enhance its clinical potential.

Scientific Research Applications

N-[4-(benzoylamino)-2,5-diethoxyphenyl]-4-biphenylcarboxamide has been extensively studied in preclinical and clinical settings for its potential as an anti-cancer agent. Several studies have shown that N-[4-(benzoylamino)-2,5-diethoxyphenyl]-4-biphenylcarboxamide inhibits the growth and proliferation of cancer cells in vitro and in vivo, particularly those that overexpress EGFR or harbor activating mutations in the EGFR gene. N-[4-(benzoylamino)-2,5-diethoxyphenyl]-4-biphenylcarboxamide has also been shown to enhance the efficacy of chemotherapy and radiation therapy in cancer cells that are resistant to these treatments.